Cas no 49629-93-8 (7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid
• CAS No: 49629-93-8
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 2640270
• PubChem ID: 22006009
• Update Time: 2025-04-21

7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid
• 49629-93-8
• 4,5-Epoxy-cyclohexan-1,2-dicarbonsaure
• SCHEMBL218149
• DTXSID10621427
• 7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid

• Inchi： 1S/C8H10O5/c9-7(10)3-1-5-6(13-5)2-4(3)8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： SDUZNEIVCAVWSH-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)O)C(C(=O)O)CC12

Computed Properties

• Exact Mass: 186.05282342Da
• Monoisotopic Mass: 186.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.1Ų